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Compound of Interest

Compound Name: O-phospho-D-tyrosine

Cat. No.: B613082

This guide provides essential safety and logistical information for the proper disposal of O-
phospho-D-tyrosine, catering to researchers, scientists, and drug development professionals.
The following procedures are based on general laboratory chemical waste guidelines and the
safety profile of the analogous compound, O-phospho-L-tyrosine, which is not classified as a
hazardous substance.[1][2]

l. Immediate Safety and Handling Precautions

While O-phospho-L-tyrosine is not considered a hazardous material, prudent laboratory
practices should always be observed.[1][2]

o Personal Protective Equipment (PPE): Wear standard laboratory attire, including safety
glasses or goggles, a lab coat, and gloves.

o Ventilation: Use in a well-ventilated area to minimize inhalation of any dust or aerosols.[2]

» Contact Avoidance: Limit all unnecessary personal contact with the chemical.[2] In case of
contact, follow these first-aid measures:

o After inhalation: Move to fresh air. If complaints arise, consult a doctor.[1][3]

o After skin contact: The product is generally not irritating. Wash off with soap and plenty of
water.[1][3]

o After eye contact: Rinse the opened eye for several minutes under running water.[1]
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o After swallowing: If symptoms persist, consult a doctor.[1]

o Spills: In case of a spill, sweep up the solid material, avoiding dust generation, and place it
into a suitable, labeled container for disposal.[4]

Il. Operational Disposal Plan: Step-by-Step
Guidance

The disposal of O-phospho-D-tyrosine should follow the established procedures for non-
hazardous chemical waste at your institution, adhering to local and national regulations.[5]

Step 1: Waste Identification and Segregation

o Hazard Assessment: Although O-phospho-L-tyrosine is not classified as hazardous, confirm
that your institutional guidelines do not have specific requirements for this chemical class.

e Segregation: Do not mix O-phospho-D-tyrosine waste with hazardous waste streams such
as flammable solvents, corrosive materials, or reactive chemicals.[6][7] It should be collected
in a designated container for non-hazardous solid chemical waste.

Step 2: Waste Collection and Container Management

o Container Selection: Use a chemically compatible container that is in good condition with a
secure, leak-proof closure.[6][7] A clean, dry, and clearly labeled plastic or glass container is
suitable.

o Labeling: Clearly label the waste container with "O-phospho-D-tyrosine” and "Non-
Hazardous Waste." Include the date when the waste was first added to the container.

o Storage Location: Store the waste container in a designated satellite accumulation area
within the laboratory.[8] This area should be at or near the point of generation and under the
control of laboratory personnel.[6]

Step 3: Waste Disposal Request and Pick-up

o Institutional Procedures: Follow your institution's specific procedures for requesting a
chemical waste pick-up. This is typically managed by the Environmental Health and Safety
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(EHS) department.

o Documentation: Complete any required waste disposal forms accurately and completely.

Important Note:Never dispose of O-phospho-D-tyrosine down the drain unless explicitly
permitted by your institution's EHS department.[8]

lll. Regulatory Framework and Storage Limits

While O-phospho-D-tyrosine is not classified as a hazardous waste, it is crucial to be aware
of the general regulatory requirements for chemical waste management in a laboratory setting,
primarily governed by the Resource Conservation and Recovery Act (RCRA) in the United
States.[6][7] Academic laboratories may operate under Subpart K regulations, which provide
alternative requirements.[9]

The following table summarizes key accumulation limits for hazardous waste in a satellite
accumulation area, providing a valuable reference for general laboratory practice.

Parameter Limit Regulatory Body/Guideline

Maximum Volume of
55 gallons EPA (RCRA)[8]
Hazardous Waste

Maximum Volume of Acutely

1 quart (liquid) or 1 kg (solid EPA (RCRA)[8
Toxic Waste (P-list) a (liquid) 9( ) ( JIE]

Maximum Storage Time in

) 12 months EPA (Subpart K)[9]
Academic Lab (Subpart K)

Waste Removal After o o
] o Within 3 calendar days UPenn EHRS Guidelines|[8]
Reaching Volume Limit

IV. Disposal Workflow Diagram

The following diagram illustrates the logical workflow for the proper disposal of O-phospho-D-
tyrosine.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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